![molecular formula C6H12Cl2N2S B2779578 2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride CAS No. 1195522-17-8](/img/structure/B2779578.png)
2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride
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Description
“2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride” is a chemical compound with the molecular formula C6H10N2S . It has an average mass of 142.222 Da and a monoisotopic mass of 142.056473 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen atoms, attached to an ethanamine group . The presence of sulfur and nitrogen atoms in the thiazole ring may contribute to its reactivity and potential biological activity.Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 236.3±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . It also has an enthalpy of vaporization of 47.3±3.0 kJ/mol and a flash point of 96.7±20.4 °C . The compound has a molar refractivity of 40.6±0.3 cm3, and its polar surface area is 67 Å2 .Scientific Research Applications
Crystal Structure Analysis
The synthesis and crystal structure of 1,2-bis[(1-methyl-1H-imidazole-2-yl)thio]ethane, a related compound, were explored, revealing its solid-state transformations and properties under different conditions (Štefan et al., 2020).
Antimicrobial and Antifungal Activity
New derivatives, including those related to "2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride," were synthesized and showed potential antibacterial and antifungal activity, suggesting their utility in developing new antimicrobial agents (Pejchal et al., 2015).
DNA Binding, Nuclease Activity, and Cytotoxicity
Cu(II) complexes of tridentate ligands, including related structures, demonstrated DNA binding propensity, nuclease activity, and cytotoxicity against cancer cell lines, highlighting their potential in cancer therapy (Kumar et al., 2012).
Synthesis and Characterization of Novel Molecules
Studies have focused on the synthesis of novel molecules with potential biological activities, including antiviral activity against COVID-19 and anticancer properties. These efforts underline the chemical's utility in developing new therapeutic agents (Rashdan et al., 2021).
Potential in Treating HIV-1 and Cancer
Research into isatin thiazoline hybrids and other related compounds has shown activity against HIV-1 reverse transcriptase, suggesting their role in HIV-1 treatment. Additionally, certain derivatives have demonstrated anti-tumor activities, particularly against breast cancer, indicating their potential in cancer therapy (Meleddu et al., 2016; Mahmoud et al., 2021).
properties
IUPAC Name |
2-(2-methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2S.2ClH/c1-5-8-6(2-3-7)4-9-5;;/h4H,2-3,7H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJEWRWBOAQQDGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)CCN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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